Cas no 1360927-82-7 (Methyl6-Bromo-5-methylindole-3-carboxylate)

• Product Name: Methyl6-Bromo-5-methylindole-3-carboxylate
• CAS No: 1360927-82-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD22558716
• CID: 4590606
• Update Time: 2025-10-30

Methyl6-Bromo-5-methylindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-Bromo-5-methylindole-3-carboxylate
• Methyl6-Bromo-5-methylindole-3-carboxylate

• MDL： MFCD22558716
• Inchi： 1S/C11H10BrNO2/c1-6-3-7-8(11(14)15-2)5-13-10(7)4-9(6)12/h3-5,13H,1-2H3
• InChI Key： MIKVNMUQAPCWPH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(Br)=C2)C(C(OC)=O)=C1

Additional information on Methyl6-Bromo-5-methylindole-3-carboxylate

Methyl 6-Bromo-5-methylindole-3-carboxylate (CAS No. 1360927-82-7): A Comprehensive Overview

Methyl 6-Bromo-5-methylindole-3-carboxylate (CAS No. 1360927-82-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of Methyl 6-Bromo-5-methylindole-3-carboxylate features a bromine atom at the 6-position and a methyl group at the 5-position of the indole ring, with a carboxylate ester group attached to the 3-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical and biological applications.

Recent studies have highlighted the potential therapeutic applications of Methyl 6-Bromo-5-methylindole-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine substituent plays a crucial role in enhancing the compound's bioactivity, suggesting that structural modifications can be used to optimize its therapeutic potential.

In addition to its anti-inflammatory properties, Methyl 6-Bromo-5-methylindole-3-carboxylate has shown promise in cancer research. A study published in Cancer Letters in 2022 demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are known to be dysregulated in many types of cancer.

The neuroprotective effects of Methyl 6-Bromo-5-methylindole-3-carboxylate have also been investigated. A study published in Neuropharmacology in 2021 found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that Methyl 6-Bromo-5-methylindole-3-carboxylate may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 6-Bromo-5-methylindole-3-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate indole derivative with a carboxylic acid or its equivalent, followed by bromination and methylation steps. The choice of reagents and reaction conditions is critical for achieving high yields and purity of the final product.

In terms of safety and handling, it is important to note that while Methyl 6-Bromo-5-methylindole-3-carboxylate is not classified as a hazardous substance, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

Future research on Methyl 6-Bromo-5-methylindole-3-carboxylate is likely to focus on further elucidating its biological mechanisms of action and optimizing its pharmacological properties for clinical applications. Ongoing studies are exploring the use of this compound in combination with other therapeutic agents to enhance its efficacy and reduce potential side effects.

In conclusion, Methyl 6-Bromo-5-methylindole-3-carboxylate (CAS No. 1360927-82-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an important subject of ongoing research in both academic and industrial settings. As more studies are conducted, it is expected that this compound will continue to reveal new insights into its therapeutic potential and contribute to the development of novel treatments for various diseases.